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Compound of Interest

Compound Name: Carabrolactone A

Cat. No.: B15592699

Despite a comprehensive search of scientific literature, no peer-reviewed studies validating the
specific biological activity of Carabrolactone A could be identified. This absence of published
data prevents a direct comparative analysis of its performance against other alternatives as
requested.

Carabrolactone A is a sesquiterpenoid natural product isolated from plants of the Carpesium
genus (Asteraceae family). While its existence is confirmed with a registered CAS number
(1187925-30-9), the scientific community has yet to publish detailed investigations into its
pharmacological effects.

The Carpesium genus is known for producing a variety of bioactive compounds, with many
species traditionally used in folk medicine for their anti-inflammatory, anti-tumor, and other
therapeutic properties.[1][2][3][4][5][6] Recent research on other compounds from Carpesium
abrotanoides, the source of Carabrolactone A, has revealed significant anti-inflammatory
activity. For instance, a novel meroterpenoid, Carpesabrolide A, was recently reported to inhibit
nitric oxide (NO) production with an IC50 value of 2.7 uM, proving more potent than the positive
control, dexamethasone.[7]

However, without specific experimental data on Carabrolactone A, it is not possible to provide
the requested comparison guides, including quantitative data tables, detailed experimental
protocols, and visualizations of signaling pathways.
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Alternative Focus: Bioactive Compounds from the
Carpesium Genus

Given the rich phytochemical profile of the Carpesium genus, a comparative analysis could be
conducted on a more extensively studied compound from this family, such as Carabrone.
Carabrone is another bioactive sesquiterpenoid from Carpesium abrotanoides with
documented anti-inflammatory, anti-fungal, and anti-tumor activities.[3]

Should you be interested in a comparison guide for a different, well-documented compound,
please provide the name, and a similar in-depth analysis can be performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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